Cas no 491876-01-8 (5-Methyl-3-phenyl-4-isoxazolylboronic acid)
491876-01-8 structure
Product name:5-Methyl-3-phenyl-4-isoxazolylboronic acid
5-Methyl-3-phenyl-4-isoxazolylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Methyl-3-phenyl-4-isoxazolylboronic acid
- (5-methyl-3-phenyl-1,2-oxazol-4-yl)boronic acid
- MFCD07368498
- AS-0190
- ZB1045
- 5-methyl-3-phenylisoxazol-4-ylboronic acid
- Boronic acid, B-(5-methyl-3-phenyl-4-isoxazolyl)-
- 5-methyl-3-phenylisoxazole-4-boronic acid
- DB-015853
- (5-METHYL-3-PHENYLISOXAZOL-4-YL)BORONIC ACID
- (5-METHYL-3-PHENYLISOXAZOL-4-YL)BORONICACID
- 5-methyl-3-phenyl-4-isoxazolylboronic acid, AldrichCPR
- AB32029
- DTXSID00406881
- SCHEMBL3088412
- Boronic acid, (5-methyl-3-phenyl-4-isoxazolyl)-
- J-517784
- 5-methyl-3-phenyl-1,2-oxazol-4-ylboronic acid
- 491876-01-8
- EN300-6486429
-
- MDL： MFCD07368498
- Inchi： InChI=1S/C10H10BNO3/c1-7-9(11(13)14)10(12-15-7)8-5-3-2-4-6-8/h2-6,13-14H,1H3
- InChI Key： KKECSPALZHMRSF-UHFFFAOYSA-N
- SMILES： O1N=C(C(=C1C)B(O)O)C=2C=CC=CC2
Computed Properties
- Exact Mass: 203.07500
- Monoisotopic Mass: 203.0753733g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.5Ų
Experimental Properties
- Melting Point: 104 °C
- PSA: 66.49000
- LogP: 0.32980
5-Methyl-3-phenyl-4-isoxazolylboronic acid Security Information
- Hazard Category Code： 22-36/37/38
- Safety Instruction： 22-36/37/39
-
Hazardous Material Identification：
5-Methyl-3-phenyl-4-isoxazolylboronic acid Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6486429-5.0g |
(5-methyl-3-phenyl-1,2-oxazol-4-yl)boronic acid |
491876-01-8 | 5g |
$2692.0 | 2023-05-23 | ||
| abcr | AB200007-5g |
5-Methyl-3-phenyl-4-isoxazolylboronic acid, 95%; . |
491876-01-8 | 95% | 5g |
€1128.00 | 2025-02-18 | |
| Key Organics Ltd | AS-0190-1g |
(5-methyl-3-phenyl-1,2-oxazol-4-yl)boronic acid |
491876-01-8 | >95% | 1g |
£712.00 | 2025-02-25 | |
| Enamine | EN300-6486429-2.5g |
(5-methyl-3-phenyl-1,2-oxazol-4-yl)boronic acid |
491876-01-8 | 2.5g |
$1819.0 | 2023-05-23 | ||
| Enamine | EN300-6486429-0.5g |
(5-methyl-3-phenyl-1,2-oxazol-4-yl)boronic acid |
491876-01-8 | 0.5g |
$891.0 | 2023-05-23 | ||
| Enamine | EN300-6486429-10.0g |
(5-methyl-3-phenyl-1,2-oxazol-4-yl)boronic acid |
491876-01-8 | 10g |
$3992.0 | 2023-05-23 | ||
| Enamine | EN300-6486429-0.05g |
(5-methyl-3-phenyl-1,2-oxazol-4-yl)boronic acid |
491876-01-8 | 0.05g |
$780.0 | 2023-05-23 | ||
| Enamine | EN300-6486429-0.25g |
(5-methyl-3-phenyl-1,2-oxazol-4-yl)boronic acid |
491876-01-8 | 0.25g |
$855.0 | 2023-05-23 | ||
| Enamine | EN300-6486429-1.0g |
(5-methyl-3-phenyl-1,2-oxazol-4-yl)boronic acid |
491876-01-8 | 1g |
$928.0 | 2023-05-23 | ||
| abcr | AB200007-5 g |
5-Methyl-3-phenyl-4-isoxazolylboronic acid, 95%; . |
491876-01-8 | 95% | 5 g |
€1,128.00 | 2023-07-20 |
5-Methyl-3-phenyl-4-isoxazolylboronic acid Related Literature
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Guang-Bo Wang,Sha Li,Cai-Xin Yan,Qian-Qian Lin,Fu-Cheng Zhu,Yan Geng,Yu-Bin Dong Chem. Commun., 2020,56, 12612-12615
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Juan-Ramón Jiménez,Akira Sugahara,Masashi Okubo,Atsuo Yamada,Lise-Marie Chamoreau,Laurent Lisnard,Rodrigue Lescouëzec Chem. Commun., 2018,54, 5189-5192
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Patrick Urbankowski,Babak Anasori,Kanit Hantanasirisakul,Long Yang,Lihua Zhang,Bernard Haines,Steven J. May,Yury Gogotsi Nanoscale, 2017,9, 17722-17730
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Paola Calcagnile,Tommaso Dattoma,Elisa Scarpa,Antonio Qualtieri,Laura Blasi,Francesco Rizzi RSC Adv., 2017,7, 15964-15970
-
Yi Jiang,Yibo Chen,Mingjian Zhang,Yang Qiu,Feng Pan RSC Adv., 2016,6, 51871-51876
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:491876-01-8)5-Methyl-3-phenyl-4-isoxazolylboronic acid
Purity:99%
Quantity:5g
Price ($):668.0